Cas no 683254-79-7 ((2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 683254-79-7
• MF: C₂₃H₁₅BrN₂O₂S
• MW: 463.346403360367
• CID: 6449039
• Update Time: 2025-07-09

(2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylene]-4-(1-naphthalenyl)-

• Inchi： 1S/C23H15BrN2O2S/c1-28-21-11-14(10-19(24)22(21)27)9-16(12-25)23-26-20(13-29-23)18-8-4-6-15-5-2-3-7-17(15)18/h2-11,13,27H,1H3/b16-9+
• InChI Key： COFXQSYSZBREPI-CXUHLZMHSA-N
• SMILES： C(#N)/C(/C1=NC(C2=C3C(C=CC=C3)=CC=C2)=CS1)=C\C1=CC(OC)=C(O)C(Br)=C1

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 611.9±65.0 °C(Predicted)
• pka: 7.57±0.40(Predicted)

Additional information on (2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile

(2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile

The compound with CAS No 683254-79-7, known as (2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-yl)-1,3-thiazol-2-ylprop-2-enenitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is connected to a naphthalene group at the 4-position, adding significant aromaticity and potential for π-interactions in biological systems. Additionally, the molecule features a propenenitrile group at the 2-position of the thiazole ring, which introduces electron-withdrawing effects and can influence the compound's reactivity and binding affinity.

One of the most notable aspects of this compound is its substitution pattern on the phenyl ring. The phenyl group attached to the thiazole ring is substituted with a bromine atom at the 3-position, a hydroxyl group at the 4-position, and a methoxy group at the 5-position. This substitution pattern creates a highly electron-rich aromatic system, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways involved in cancer progression. The combination of its thiazole core and substituted phenyl ring makes it an attractive candidate for further optimization in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization reactions. The synthesis typically begins with the preparation of intermediate thiazole derivatives, followed by functionalization to introduce the naphthalene and phenyl substituents. The final step involves introducing the propenenitrile group through an appropriate reaction mechanism.

The pharmacokinetic properties of this compound have also been studied extensively. Research indicates that it has moderate solubility in aqueous solutions and exhibits reasonable permeability across biological membranes. These properties are essential for ensuring that the compound can reach its intended biological target after administration.

Furthermore, toxicity studies have shown that this compound has low acute toxicity in preclinical models. However, further long-term toxicity studies are required to fully assess its safety profile for potential therapeutic use.

In conclusion, (2E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-4-(naphthalen-1-y l)-1,3-thiazol -2 - ylprop - 2 - enenitrile represents a promising lead molecule in medicinal chemistry with significant potential for drug development. Its unique structural features and biological activities make it an attractive candidate for further research and optimization.